N-(4-hydroxyphenyl)-N-methyl-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: N-(4-hydroxyphenyl)-N-methyl-N'-(4-methylphenyl)sulfonylbenzenecarboximidamide
• InChI: InChI=1S/C21H20N2O3S/c1-16-8-14-20(15-9-16)27(25,26)22-21(17-6-4-3-5-7-17)23(2)18-10-12-19(24)13-11-18/h3-15,24H,1-2H3/b22-21-
• InChI Key: WLLSVBFZRLQFOD-DQRAZIAOSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C(/C2=CC=CC=C2)\N(C)C3=CC=C(C=C3)O
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2)N(C)C3=CC=C(C=C3)O

Description

N-(4-hydroxyphenyl)-N-methyl-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide is a complex organic compound with a molecular formula of C20H18N2O3S This compound is characterized by the presence of a hydroxyphenyl group, a methyl group, and a sulfonylbenzenecarboximidamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-hydroxyphenyl)-N-methyl-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide typically involves multiple steps. One common method includes the reaction of 4-hydroxyaniline with methyl isocyanate to form N-(4-hydroxyphenyl)-N-methylurea. This intermediate is then reacted with 4-methylbenzenesulfonyl chloride under basic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-(4-hydroxyphenyl)-N-methyl-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide undergoes various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The sulfonyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyphenyl group can yield quinone derivatives, while reduction of the nitro group can produce amines .

Scientific Research Applications

N-(4-hydroxyphenyl)-N-methyl-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly in targeting specific enzymes and receptors.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(4-hydroxyphenyl)-N-methyl-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide involves its interaction with specific molecular targets. The hydroxyphenyl group can form hydrogen bonds with enzymes, while the sulfonyl group can interact with receptor sites. These interactions can inhibit the activity of certain enzymes or block receptor signaling pathways, leading to the compound’s biological effects .

Comparison with Similar Compounds

Similar Compounds

• N-(4-hydroxyphenyl)-N-methylbenzenecarboximidamide
• N-(4-methylphenyl)-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide
• N-(4-hydroxyphenyl)-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide

Uniqueness

N-(4-hydroxyphenyl)-N-methyl-N’-[(4-methylphenyl)sulfonyl]benzenecarboximidamide is unique due to the presence of both hydroxyphenyl and sulfonyl groups, which provide distinct chemical and biological properties.